(6-Fluoro-1,3-benzothiazol-7-yl)boronic acid

• Molecular Formula: C7H5BFNO2S
• Molecular Weight: 197.00 g/mol
• IUPAC Name: (6-fluoro-1,3-benzothiazol-7-yl)boronic acid
• InChI: InChI=1S/C7H5BFNO2S/c9-4-1-2-5-7(13-3-10-5)6(4)8(11)12/h1-3,11-12H
• InChI Key: WOGSNWYMUXRVLI-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC2=C1SC=N2)F)(O)O

Description

(6-Fluoro-1,3-benzothiazol-7-yl)boronic acid is a useful research compound. Its molecular formula is C7H5BFNO2S and its molecular weight is 197.00 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-bromo-6-fluorobenzothiazole (90.7 mg, 0.391 mmol), bis(pinacolato)diboron (149 mg, 0.587 mmol), (1,1′bis-(diphenylphosphino)-ferrocene) palladium dichloride (15.9 mg, 0.0217 mmol), and potassium acetate (76.7 mg, 0.782 mmol) in 1,4-dioxane (1.9 mL) was heated to 85° C. for 24 h. The reaction mixture was concentrated and was then purified by ISCO chromatography (0 to 50% EtOAc:hexane) to give afford 55.3 mg of the title compound as an off-white solid. MS (ESI): 198.02 [M+H]+; HPLC tR=1.18 min (TOF: polar—3 min).